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Introduction

The conjugation of fluorescent dyes to antibodies is a fundamental technique in biological
research and diagnostics, enabling the visualization and tracking of target antigens. This
document provides a detailed protocol for the covalent labeling of antibodies with Cy5.5, a
bright, far-red fluorescent dye. The chemistry relies on the reaction between an N-
hydroxysuccinimide (NHS) ester-functionalized Cy5.5 dye and primary amine groups present
on the antibody.[1]

Primary amines are predominantly found on the side chains of lysine residues and the N-
terminus of the antibody.[2][3] The NHS ester reacts with these nucleophilic amines under mild,
slightly alkaline conditions (pH 7.2-9.0) to form a stable, covalent amide bond.[4][5] This
method is widely used due to its efficiency and the stability of the resulting conjugate.[6][7]
Careful control of reaction parameters such as pH, temperature, and the molar ratio of dye to
antibody is crucial for achieving the desired degree of labeling (DOL) and preserving the
antibody's immunoreactivity.[1][8]
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Reaction Mechanism

The conjugation process is a nucleophilic acyl substitution reaction. The deprotonated primary
amine on a lysine residue acts as a nucleophile, attacking the carbonyl carbon of the NHS
ester. This forms a transient tetrahedral intermediate, which then collapses, releasing the N-
hydroxysuccinimide (NHS) leaving group and forming a stable amide bond between the dye
and the antibody.[1][7] A primary competing reaction is the hydrolysis of the NHS ester by
water, which increases at higher pH and can reduce labeling efficiency.[4]
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1. Preparation

Prepare Antibody Prepare Cy5.5 Stock
(Buffer Exchange, Concentration) (Dissolve in DMSO/DMF)
2. Reaction

Combine Antibody and Dye
(Incubate 1-2h at RT)

3. Purification & Analysis

Purify Conjugate
(Desalting Column)

Characterize Conjugate
(Measure A280 & A675, Calculate DOL)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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